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Introduction
22-Tricosenoic acid is a monounsaturated, odd-numbered very-long-chain fatty acid (VLCFA)

that has garnered interest across multiple scientific disciplines. As a member of the VLCFA

class, defined by hydrocarbon chains of 22 or more carbons, it plays a role in the structural

integrity of biological membranes and serves as a precursor for various lipid molecules[1][2]. Its

unique terminal double bond imparts distinct chemical properties that are being explored for

applications ranging from materials science to pharmaceuticals. This guide provides a

comprehensive technical overview of 22-Tricosenoic acid, synthesizing current knowledge on

its chemical structure, physicochemical properties, reactivity, biological significance, and

potential applications to support advanced research and development.

Part 1: Molecular Structure and Identification
The defining characteristic of 22-Tricosenoic acid is its 23-carbon backbone, which includes a

carboxylic acid functional group at one end (C1) and a single cis double bond at the opposite

terminus, between carbons 22 and 23[1][3]. This terminal unsaturation is a key feature

influencing its reactivity and molecular geometry. In lipid nomenclature, it is often denoted as

C23:1n-1, indicating a 23-carbon chain with one double bond located one carbon away from

the methyl (omega) end[1][4].
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The presence of this long aliphatic chain renders the molecule highly nonpolar, while the

carboxylic acid group provides a polar head, making it an amphipathic molecule. Due to the

significant length and flexibility of its hydrocarbon tail, detailed 3D conformational studies are

challenging[1][4].

Key Identifiers:

IUPAC Name: tricos-22-enoic acid[1][3][4]

CAS Number: 65119-95-1[1][3][5]

Molecular Formula: C₂₃H₄₄O₂[1][3][4]

Molecular Weight: 352.6 g/mol [1][3][4]

SMILES: C=CCCCCCCCCCCCCCCCCCCCCC(=O)O[1][3][6]

InChI Key: YGTSVJQQDISEHZ-UHFFFAOYSA-N[1][3][4]
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Classification of 22-Tricosenoic Acid

Part 2: Physicochemical Properties
The physical and chemical properties of 22-Tricosenoic acid are dictated by its molecular

structure. The long hydrocarbon chain is the primary determinant of its solubility and

lipophilicity, while the terminal double bond and carboxylic acid group are its main reactive

sites.

Data Summary
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Property Value / Description
Rationale &
Significance

Source

Molecular Formula C₂₃H₄₄O₂

Defines the elemental

composition and

molar mass.

[1][3]

Molecular Weight 352.6 g/mol

Essential for

stoichiometric

calculations in

synthesis and

analysis.

[1][3]

Physical State
Solid at standard

conditions.

The long, saturated

portion of the chain

allows for efficient

packing, leading to a

solid state.

N/A

Solubility

Practically insoluble in

water; Soluble in

organic solvents.

The dominant

hydrophobic character

of the C23 chain

minimizes interaction

with polar water

molecules.

[3]

LogP (calculated) 10.36

This high value

indicates extreme

lipophilicity, predicting

its partitioning into

non-aqueous

environments like cell

membranes.

[3]

Part 3: Chemical Synthesis and Reactivity
While 22-Tricosenoic acid can be isolated from natural sources like the leaves of Cecropia

adenopus, chemical and biotechnological routes offer greater control and yield[3]. The
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reactivity of the molecule is centered on its two functional groups: the carboxylic acid and the

terminal alkene.

Synthesis Approaches
Natural Extraction: Isolation from plant oils and animal fats provides a direct source, though

often in complex mixtures requiring extensive purification[3].

Biotechnological Production: Genetically modified microorganisms can be engineered for

fatty acid synthesis, offering a sustainable method for producing specific VLCFAs[3].

Chemical Synthesis: Multi-step organic synthesis can build the molecule from smaller

precursors, providing high purity and the ability to introduce isotopic labels.

Key Chemical Reactions
The terminal double bond and carboxylic acid group allow for a range of chemical

transformations. These reactions are fundamental for creating derivatives for industrial or

pharmaceutical use.

Reactivity of 22-Tricosenoic Acid
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Key Chemical Reactions of 22-Tricosenoic Acid

Experimental Protocol: Reduction to 22-Tricos-1-ol
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This protocol describes a generalized procedure for the reduction of the carboxylic acid to a

primary alcohol, a common step in producing derivatives like esters or ethers.

Objective: To convert 22-Tricosenoic acid to 22-Tricos-1-ol.

Principle: A strong reducing agent, such as lithium aluminum hydride (LiAlH₄), is used to reduce

the carboxylic acid functional group to a primary alcohol. The reaction must be conducted

under anhydrous conditions as LiAlH₄ reacts violently with water.

Methodology:

Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g.,

Argon), suspend lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent (e.g.,

diethyl ether or THF).

Addition of Substrate: Dissolve 22-Tricosenoic acid in the same anhydrous solvent and add

it dropwise to the stirred LiAlH₄ suspension at 0°C. Causality Note: Slow, cooled addition is

crucial to control the exothermic reaction.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir until the reaction is complete (monitored by TLC or LC-MS).

Quenching: Carefully quench the reaction by the slow, sequential addition of water, followed

by a sodium hydroxide solution, to precipitate the aluminum salts. Safety Note: This step is

highly exothermic and produces hydrogen gas.

Extraction & Purification: Filter the mixture to remove the inorganic salts. Extract the filtrate

with an organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄),

and concentrate it under reduced pressure. The resulting crude alcohol can be purified by

column chromatography.

Part 4: Biological Significance and Metabolic
Context
22-Tricosenoic acid is part of the broader class of VLCFAs, which are essential for numerous

biological functions in eukaryotes[7]. Their roles are not typically as free fatty acids but as

components of more complex lipids.
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Biosynthesis: VLCFAs are synthesized in the endoplasmic reticulum from C16 or C18 fatty

acid precursors. This process involves a four-step elongation cycle catalyzed by a complex

of enzymes, with the fatty acid elongases (ELOVLs) being the rate-limiting enzymes that

determine chain length specificity[1][8].

Metabolism: Unlike shorter fatty acids, the catabolism of VLCFAs occurs primarily through β-

oxidation within peroxisomes, as their length prevents efficient processing by

mitochondria[1].

Structural Roles: VLCFAs are critical components of sphingolipids (like ceramides and

sphingomyelin) and some glycerophospholipids[9][10]. The incorporation of these long acyl

chains significantly impacts the biophysical properties of cell membranes, influencing fluidity,

thickness, and the formation of lipid rafts involved in cell signaling[1][3].

Physiological Functions: As integral parts of complex lipids, VLCFAs are vital for skin barrier

function, proper myelin sheath formation in the nervous system, retinal function, and

spermatogenesis[2][8][10].
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Metabolic Context of 22-Tricosenoic Acid

Part 5: Applications and Research Frontiers
The distinct properties of 22-Tricosenoic acid make it a valuable molecule for both industrial

and biomedical research.

Material Science and Tribology: It can form stable Langmuir-Blodgett films. These organized

monolayers exhibit excellent wear resistance, particularly when polymerized, making them

candidates for developing advanced lubricants and surface coatings[1].

Industrial Chemistry: It serves as a precursor for synthesizing surfactants and lubricants[1].

Its ester derivatives are also being investigated for use in biodiesel formulations[3].

Biomedical and Pharmaceutical Research:
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Anti-inflammatory Potential: Preliminary research suggests that 22-Tricosenoic acid may

possess anti-inflammatory properties by modulating lipid metabolic pathways[1].

Drug Delivery: Its lipophilic nature makes it a candidate for inclusion in lipid-based drug

delivery systems.

Cosmetics: It is used in skincare formulations for its emollient properties[3].

Analytical Standard: Due to its unique structure, it is used as an internal standard or

reference material in lipidomics and chromatographic analyses[1].

Part 6: Safety and Handling
As with any laboratory chemical, proper handling of 22-Tricosenoic acid is essential.

Hazard Identification: According to the Globally Harmonized System (GHS), 22-Tricosenoic
acid is classified as causing skin irritation (H315) and serious eye irritation (H319)[4].

Handling Recommendations:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab

coat, and chemical-resistant gloves.

Avoid generating dust.

Store in a cool, dry place in a tightly sealed container.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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